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Compound of Interest

3,5-Difluoro-4-
Compound Name: ) ]
methylphenylboronic acid

Cat. No.: B1431372

An In-depth Technical Guide to the Safe Handling of 3,5-Difluoro-4-methylphenylboronic
Acid

Authored by a Senior Application Scientist

This document provides a comprehensive safety and handling guide for 3,5-Difluoro-4-
methylphenylboronic acid, tailored for researchers, scientists, and professionals in the field
of drug development. Moving beyond a standard safety data sheet (SDS), this guide
synthesizes available data with field-proven insights to explain the causality behind
experimental choices, ensuring a self-validating system of protocols for safe and effective use.

Core Chemical Identity and Hazard Synopsis

3,5-Difluoro-4-methylphenylboronic acid is a key building block in organic synthesis,
particularly valued in Suzuki-Miyaura cross-coupling reactions for the formation of carbon-
carbon bonds.[1] Its unique electronic and structural properties, conferred by the difluoro and
methyl groups, make it a valuable reagent in the synthesis of complex molecules for
pharmaceuticals and electronic materials.[1][2] However, its utility is matched by a need for
rigorous handling protocols rooted in its chemical nature.

While a specific, comprehensive safety data sheet for CAS number 1621332-09-9 is not widely
published, a robust safety profile can be constructed by examining structurally analogous
compounds and the general reactivity of the arylboronic acid class. The primary hazards
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associated with similar fluorinated phenylboronic acids are skin irritation, serious eye irritation,
and potential respiratory tract irritation.[3][4][5] Furthermore, the entire class of arylboronic
acids warrants careful toxicological consideration due to findings of weak mutagenicity in
certain assays.[6]

Identifier Value

IUPAC Name (3,5-difluoro-4-methylphenyl)boronic acid[7]
CAS Number 1621332-09-9[7][8]

Molecular Formula C7H7BF202[7]

Molecular Weight 171.94 g/mol [7]

SMILES CC1=C(F)C=C(B(0O)O)C=C1F[7]

The Chemistry of Risk: Understanding Arylboronic
Acid Behavior

A core principle of laboratory safety is understanding the inherent chemical properties of a
substance. For arylboronic acids, two key behaviors dictate handling and storage protocols: the
propensity to form cyclic anhydrides (boroxines) and the potential for protodeboronation.

Boroxine Formation: Arylboronic acids can readily dehydrate to form stable, six-membered
cyclic anhydrides known as boroxines.[9] This process is often a reversible equilibrium.
Consequently, commercial arylboronic acids frequently exist as a mixture of the free acid and
its boroxine, with varying amounts of water.[9] This has practical implications:

o Physical State: The material may not be a uniform, free-flowing powder, affecting weighing
and transfer operations.

o Stoichiometry: The presence of the anhydride form means the effective molecular weight of
the reagent can differ from the monomeric acid, a critical consideration for precise reaction
stoichiometry.

e Hygroscopicity: The equilibrium with water makes these compounds hygroscopic,
necessitating storage in dry, inert conditions to maintain integrity.[10][11]
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Protodeboronation: This is a decomposition pathway where the C-B bond is cleaved, replacing
the boronic acid group with a hydrogen atom. This reaction can be accelerated by factors such
as heat, the presence of water, and acidic or basic conditions.[6] For researchers, this means
that improper reaction conditions or prolonged storage can lead to the degradation of the
starting material, impacting reaction yield and purity.

Hazard Identification and GHS Classification
(Extrapolated)

Based on the data available for closely related compounds like 3-Fluoro-4-methylphenylboronic
acid and 3,4-Difluorophenylboronic acid, the following GHS classification is anticipated for 3,5-
Difluoro-4-methylphenylboronic acid.[3][4][5] This represents a scientifically grounded yet
precautionary approach in the absence of specific test data.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]
[4]

Skin Corrosion/Irritation Category 2

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[3][4]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[3][5]

Signal Word:Warning[3][4]

Precautionary Statements (Selected):

e P261: Avoid breathing dust.[12][13]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][14]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][4]
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[14]

Risk Mitigation and Safe Handling Protocols

A proactive approach to safety involves layering engineering controls, personal protective
equipment, and stringent procedural discipline.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary engineering control for handling this compound is a certified chemical fume hood
to prevent inhalation of dust particles.[5] Eyewash stations and safety showers must be readily
accessible.[3][13]
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Caption: PPE selection workflow based on the assessed risk of the handling task.
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Detailed Protocol: Weighing and Transferring Solid
Reagent

This protocol is designed to minimize dust generation and prevent cross-contamination.

Preparation: Don all required PPE as determined by the workflow diagram (lab coat, safety
goggles, nitrile gloves). Confirm the chemical fume hood is functioning correctly.

Staging: Place a clean, anti-static weigh boat, a spatula, the reagent container, and a labeled
receiving flask inside the fume hood.

Tare: Place the empty weigh boat on the analytical balance and tare the weight.

Dispensing: Carefully open the reagent container. Using a clean spatula, slowly transfer the
approximate amount of solid to the weigh boat. Avoid any rapid movements that could
generate dust. Close the main reagent container immediately.

Weighing: Record the precise weight of the solid.

Transfer: Carefully pick up the weigh boat and gently pour the solid into the receiving flask. If
necessary, use a solvent from the planned reaction (e.g., THF, Dioxane) to rinse the weigh
boat and ensure a complete, quantitative transfer.

Cleanup: Dispose of the weigh boat and any contaminated materials (e.g., disposable
gloves) in the appropriate solid chemical waste container. Wipe down the spatula and the
balance surface with a damp cloth.

Emergency Response Procedures

Rapid and correct response to an exposure or spill is critical.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. If skin irritation occurs or persists, seek medical attention.[3][4]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.[3][14]
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 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If the
person feels unwell or breathing is difficult, seek medical attention.[3][5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if
you feel unwell.[3]

» Fire Fighting: This material is not flammable, but thermal decomposition can produce
hazardous gases including carbon oxides, hydrogen fluoride, and boron oxides.[3] Use
extinguishing media appropriate for the surrounding fire, such as carbon dioxide or dry
chemical powder. Firefighters should wear self-contained breathing apparatus (SCBA).[3]

Accidental Release Workflow
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Caption: Step-by-step workflow for responding to an accidental solid spill.

Storage and Stability
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Proper storage is essential to maintain the chemical's purity and prevent degradation.
» Conditions to Avoid: Avoid exposure to moisture, excess heat, and dust formation.[3][10]
e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[3][10][14]

 Recommended Storage: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[10][14] For long-term stability and to minimize degradation, refrigeration under an inert
atmosphere (e.g., Argon or Nitrogen) is the best practice.

Toxicological Profile and Genotoxicity
Considerations

For professionals in drug development, understanding the toxicological profile of a reagent is
paramount, as residual amounts could carry over into an Active Pharmaceutical Ingredient
(API).

While specific toxicological data for 3,5-Difluoro-4-methylphenylboronic acid is scarce, the
broader class of arylboronic acids has been identified as potentially weakly mutagenic in
microbial assays (Ames test).[6] This finding suggests that arylboronic acids may be
considered potential genotoxic impurities (PGIs).[6]

Implications for Drug Development:

o Impurity Control: Regulatory agencies may require strict control over residual levels of the
arylboronic acid in the final API.

e Process Optimization: The best strategy for control is often to ensure the complete
decomposition or removal of the unreacted boronic acid during the reaction workup and
purification stages.[6] Methods for scavenging or removing residual boronic acids include
basic washes, complexation with diethanolamine, or selective crystallization.[6]

This underscores the importance of developing robust analytical methods to detect and
quantify trace levels of this reagent in the final product stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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